Bis(heptanoyloxy)ZINC

• Molecular Formula: C14H28O4Zn
• Molecular Weight: 325.7 g/mol
• IUPAC Name: heptanoic acid;zinc
• InChI: InChI=1S/2C7H14O2.Zn/c2*1-2-3-4-5-6-7(8)9;/h2*2-6H2,1H3,(H,8,9)
• InChI Key: LVMMEGLWAZYICK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(=O)O.CCCCCCC(=O)O.[Zn]

Description

Bis(heptanoyloxy)ZINC is a zinc-based coordination compound that has garnered interest due to its unique chemical properties and potential applications in various fields. This compound consists of a zinc ion coordinated with two heptanoyloxy ligands, which are derived from heptanoic acid. The presence of zinc in the compound imparts specific reactivity and stability, making it a valuable subject of study in both academic and industrial research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bis(heptanoyloxy)ZINC typically involves the reaction of zinc salts with heptanoic acid or its derivatives. One common method is the reaction of zinc acetate with heptanoic acid in the presence of a suitable solvent, such as ethanol or methanol. The reaction is usually carried out under reflux conditions to ensure complete dissolution and interaction of the reactants. The product is then isolated by filtration and purified through recrystallization.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. This method allows for better control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. The use of automated systems also reduces the risk of contamination and improves the overall efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

Bis(heptanoyloxy)ZINC undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form zinc oxide and heptanoic acid.

Reduction: Reduction reactions can lead to the formation of zinc metal and heptanol.

Substitution: The heptanoyloxy ligands can be substituted with other ligands, such as halides or phosphates, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Ligand substitution reactions often require the presence of a catalyst, such as palladium or platinum, and are carried out under inert atmosphere conditions.

Major Products Formed

Oxidation: Zinc oxide and heptanoic acid.

Reduction: Zinc metal and heptanol.

Substitution: Various zinc complexes with different ligands, depending on the substituent used.

Scientific Research Applications

Bis(heptanoyloxy)ZINC has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other zinc-based compounds and as a catalyst in organic reactions.

Biology: The compound is studied for its potential role in zinc metabolism and its effects on biological systems.

Medicine: Research is ongoing to explore its potential as an antimicrobial agent and its use in drug delivery systems.

Industry: this compound is used in the production of coatings, plastics, and other materials where zinc’s properties are beneficial.

Mechanism of Action

The mechanism of action of Bis(heptanoyloxy)ZINC involves the coordination of zinc ions with biological molecules, leading to changes in their structure and function. Zinc ions can interact with proteins, nucleic acids, and other biomolecules, influencing various cellular processes. The heptanoyloxy ligands may also play a role in modulating the compound’s reactivity and stability.

Comparison with Similar Compounds

Similar Compounds

Zinc acetate: A commonly used zinc salt with similar reactivity but different ligands.

Zinc oxide: An oxidation product of Bis(heptanoyloxy)ZINC with distinct properties and applications.

Zinc bis(dithiocarbamate): Another zinc coordination compound with different ligands and applications.

Uniqueness

This compound is unique due to its specific ligand structure, which imparts distinct chemical properties and reactivity. The heptanoyloxy ligands provide a balance of hydrophobic and hydrophilic characteristics, making the compound versatile for various applications. Additionally, the coordination environment around the zinc ion in this compound can be fine-tuned to achieve desired reactivity and stability, setting it apart from other zinc-based compounds.